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Compound of Interest

Compound Name: Tetrachlorocyclopropene

Cat. No.: B025203

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and potential hazards associated with tetrachlorocyclopropene (CAS No. 6262-
42-6). The information is intended for professionals in research and development who may
handle this reactive compound.

Core Safety and Hazard Information

Tetrachlorocyclopropene is a colorless to pale yellow liquid with a pungent odor.[1] It is
classified as a substance that causes serious eye irritation and may cause respiratory irritation.
[2][3][4] It is also noted to be a lachrymator, a substance that causes tears.[5] The toxicological
properties of tetrachlorocyclopropene have not been fully investigated, and it should be
handled with care as a laboratory chemical.[5]

Hazard Statements:
o H319: Causes serious eye irritation.[2][3][4]
o H335: May cause respiratory irritation.[2][3][4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of
tetrachlorocyclopropene.
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Property Value Source(s)
Molecular Formula C3Cla [2]
Molecular Weight 177.84 g/mol [2]
Appearance Colorless to pale yellow liquid [1][6]
Boiling Point 125-130 °C [718]
Density 1.45 g/mL at 25 °C [8]
Refractive Index n20/D 1.507 [8]

Stable under recommended
- storage conditions.[5]
Stability ) ] [5][6]
Hygroscopic, Moisture

Sensitive, Volatile.

Toxicological Data

There is a notable lack of comprehensive toxicological data for tetrachlorocyclopropene. The
safety data sheets consistently state that the toxicological properties have not been fully
investigated.[2][5] Therefore, it should be handled as a substance with unknown toxicological
effects.
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Toxicity Endpoint

Data

Source(s)

Acute Toxicity

No data available

[2]

Skin Corrosion/Irritation

No data available, though skin

contact should be avoided.

[2]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[21(31[4]

Respiratory or Skin

Sensitization

No data available

[2]

Germ Cell Mutagenicity

No data available

[2]

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as probable, possible or
confirmed human carcinogen
by IARC.

[2]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[2](3]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[2]

Aspiration Hazard

No data available

[2]

Experimental Protocols

Specific experimental safety data for tetrachlorocyclopropene, such as LD50 values, are not

readily available in published literature.[2][5] However, standard methodologies for assessing

the key hazards associated with this chemical are well-established. Researchers planning to

conduct such studies should refer to internationally recognized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD).

General Methodologies:

o Acute Oral Toxicity: Typically determined using methods like the OECD Test Guideline 420
(Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-
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and-Down Procedure).[4][9] These studies involve administering the substance to animals
(commonly rats) to determine the dose that causes mortality or evident toxicity.[4]

» Skin Irritation/Corrosion: Assessed using in vivo methods like the OECD Test Guideline 404
(Acute Dermal Irritation/Corrosion) which involves applying the substance to the skin of
rabbits.[10] In vitro alternatives, such as the Reconstructed Human Epidermis (RhE) test
method (OECD TG 439), are now widely used to predict skin irritation potential by measuring
cell viability after exposure.[3][11][12]

o Eye Irritation/Corrosion: The potential for a substance to cause eye damage is evaluated
using methods like the OECD Test Guideline 405 (Acute Eye Irritation/Corrosion), which
involves instilling the substance into the eye of a rabbit and observing for effects on the
cornea, iris, and conjunctiva.[2][6]

o Flash Point Determination: The flash point of a volatile liquid is determined using either an
open cup or closed cup method.[5] Common standardized methods include the Pensky-
Martens closed-cup tester (ASTM D93) and the Cleveland open-cup method (ASTM D92).[1]
[13] The closed-cup method generally yields lower flash points as it contains the vapors.[5]
[13]

Exposure Controls and Personal Protection

Due to the irritant nature and unknown toxicological profile of tetrachlorocyclopropene,
stringent exposure controls and the use of appropriate personal protective equipment (PPE)
are mandatory.
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Control Parameter Recommendation Source(s)

Use only under a chemical
fume hood. Ensure that

Engineering Controls eyewash stations and safety [5]
showers are close to the

workstation location.

Wear safety glasses with side-
) shields or goggles. Use a face
Eye/Face Protection o o [31[5]
shield if there is a risk of

splashing.

Wear appropriate protective
) ] gloves (e.g., Fluorinated
Skin Protection ] [2][5]
rubber) and clothing to prevent

skin exposure.

A NIOSH-approved respirator

with an appropriate filter (e.qg.,
Respiratory Protection type ABEK) should be worn if [2][14]

exposure limits are exceeded

or if irritation is experienced.

Handle with gloves. Dispose of
contaminated gloves after use
_ in accordance with applicable
Hand Protection [2]
laws and good laboratory
practices. Wash and dry

hands.

Safe Handling, Storage, and Emergency Procedures

Handling:
e Wash hands and any exposed skin thoroughly after handling.[5]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][5]
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e Use only outdoors or in a well-ventilated area.[2][5]
e Do not get in eyes, on skin, or on clothing.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2][5]

Store locked up.[2][5]

Recommended storage temperature is 2 - 8 °C.[2][7]

Incompatible with strong oxidizing agents.[5]
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[5]

o Skin Contact: Wash off imnmediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician.[5]

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[5]

e Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting.[3][5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO2z), dry chemical, or alcohol-
resistant foam.[2][5]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (COz), and
hydrogen chloride gas.[5]
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o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand or other positive pressure mode, and full
protective gear.[5]

Accidental Release Measures:

Ensure adequate ventilation.[5]

Use personal protective equipment as required.[5]

Soak up with inert absorbent material and dispose of as hazardous waste.[5]

Keep in suitable, closed containers for disposal.[5]

Should not be released into the environment.[5]

Visualization of Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of
tetrachlorocyclopropene, from initial assessment to emergency response.
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2. Control Measures

Engineering Controls: B

- Chemical Fume Hood —"“\\\ 3. Emergency Procedures
- Eyewash Station n
- Safety Shower S Fire:
=y - Use CO2, Dry Chemical, Foam
1. Hazard Identification & Risk Assessment Implement M - Wear SCBA & Full Protective Gear
- Cool Containers with Water Spray
Identify Hazards: = Personal Protective Equipment (PPE):
- Eye Irritant (H319) Leads o S F;;svk:bors Mandate - Goggles/Face Shield
- Respiratory Irritant (H335) g - Chemical-Resistant Gloves -
- Lachrymator - Eye/Skin Contact - Lab Coat Accidental Release:
- Toxicological Properties Not Fully Investigated e depiallingestion Define - Respirator (if needed) - Evacuate Area

- Wear Full PPE
5 - Absorb with Inert Material

- Dispose as Hazardous Waste
Safe Handling & Storage:
- Avoid Contact/Inhalation

- Store at 2-8°C, Tightly Closed
- Keep Away from Oxidizers First Aid: .
~—— - Eyes: Rinse 15+ min
- Skin: Wash with Soap & Water
- Inhalation: Move to Fresh Air

- Ingestion: Rinse Mouth, Drink Water

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of tetrachlorocyclopropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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